Cas no 1178677-90-1 (methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate)
methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate
- Benzenebutanoic acid, γ-amino-2-methoxy-5-methyl-, methyl ester
-
- Inchi: 1S/C13H19NO3/c1-9-4-6-12(16-2)10(8-9)11(14)5-7-13(15)17-3/h4,6,8,11H,5,7,14H2,1-3H3
- InChI Key: YJNBHFQQNFFAPX-UHFFFAOYSA-N
- SMILES: C(C1C=C(C)C=CC=1OC)(N)CCC(=O)OC
Experimental Properties
- Density: 1.078±0.06 g/cm3(Predicted)
- Boiling Point: 356.8±42.0 °C(Predicted)
- pka: 8.89±0.10(Predicted)
methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1843160-0.05g |
methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate |
1178677-90-1 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1843160-0.1g |
methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate |
1178677-90-1 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1843160-0.25g |
methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate |
1178677-90-1 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1843160-0.5g |
methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate |
1178677-90-1 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1843160-1.0g |
methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate |
1178677-90-1 | 1g |
$1100.0 | 2023-06-01 | ||
| Enamine | EN300-1843160-2.5g |
methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate |
1178677-90-1 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1843160-5.0g |
methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate |
1178677-90-1 | 5g |
$3189.0 | 2023-06-01 | ||
| Enamine | EN300-1843160-10.0g |
methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate |
1178677-90-1 | 10g |
$4729.0 | 2023-06-01 | ||
| Enamine | EN300-1843160-1g |
methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate |
1178677-90-1 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1843160-5g |
methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate |
1178677-90-1 | 5g |
$2235.0 | 2023-09-19 |
methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate
Comprehensive Overview of Methyl 4-Amino-4-(2-Methoxy-5-Methylphenyl)Butanoate (CAS No. 1178677-90-1)
Methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate (CAS No. 1178677-90-1) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This ester derivative, characterized by its unique methoxy and methylphenyl substituents, has garnered attention for its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role as a building block for synthesizing novel therapeutic agents, particularly in targeting neurological and metabolic disorders.
The compound's molecular structure features a butanoate ester backbone, which enhances its solubility and bioavailability—a critical factor in modern drug design. Recent studies highlight its utility in peptide mimetics and small-molecule inhibitors, aligning with the growing demand for precision medicine. With the rise of AI-driven drug discovery, compounds like methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate are being computationally screened for interactions with disease-specific proteins, a trend reflected in popular search queries such as "scaffolds for CNS drugs" and "bioactive ester derivatives."
From a synthetic chemistry perspective, the amino and ester functional groups in this compound offer multiple sites for modification, making it a valuable intermediate in structure-activity relationship (SAR) studies. Its methoxy-aryl moiety is particularly noteworthy, as similar fragments are found in FDA-approved drugs for inflammation and pain management. This connection has spurred interest in forums discussing "aryl ether drug analogs" and "metabolically stable esters."
Environmental and regulatory considerations also shape the discourse around CAS 1178677-90-1. As sustainable chemistry gains traction, researchers are investigating greener synthesis routes for such intermediates, addressing search trends like "green synthesis of amino esters." The compound's stability under physiological conditions further positions it as a candidate for prodrug development—a hot topic in pharmaceutical SEO circles.
Analytical challenges associated with methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate, such as chiral purity assessment, resonate with laboratory professionals searching for "HPLC methods for aromatic amino esters." Advanced techniques like LC-MS and NMR are often employed to characterize this compound, reflecting its complexity and the need for rigorous quality control in API manufacturing.
In conclusion, 1178677-90-1 represents a compelling case study in medicinal chemistry innovation. Its multifaceted applications—from neurological drug candidates to biodegradable polymer precursors—align with both scientific advancements and industry search behaviors, ensuring its relevance in academic and commercial spheres alike.
1178677-90-1 (methyl 4-amino-4-(2-methoxy-5-methylphenyl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)